ethyl 2-(oxolan-3-ylidene)acetate
Overview
Description
Ethyl 2-(oxolan-3-ylidene)acetate, also known as ethyl 2-(oxolan-3-ylidene)acetate, is a versatile compound that has a wide range of uses in the scientific community. It is used as a reagent in organic synthesis, as a catalyst in biochemical reactions, and as a drug in medicinal applications. In
Scientific Research Applications
Ethyl 2-(oxolan-3-ylidene)acetate has a range of applications in scientific research. It has been used as a reagent in organic synthesis, as a catalyst in biochemical reactions, as a drug in medicinal applications, and as a solvent in chemical reactions. It has also been used in the synthesis of polymers, as a protective agent in the synthesis of polymers, and as a stabilizing agent in the synthesis of polymers.
Mechanism of Action
The mechanism of action of ethyl 2-(oxolan-3-ylidene)acetate 2-(oxolan-3-ylidene)acetate is not well understood. However, it is believed that the compound acts as a catalyst in biochemical reactions, and that it can also act as a protective agent in the synthesis of polymers. It is also believed that the compound can act as a stabilizing agent in the synthesis of polymers.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl 2-(oxolan-3-ylidene)acetate 2-(oxolan-3-ylidene)acetate have not been studied in detail. However, it is believed that the compound can act as a catalyst in biochemical reactions, and that it can also act as a protective agent in the synthesis of polymers. It is also believed that the compound can act as a stabilizing agent in the synthesis of polymers.
Advantages and Limitations for Lab Experiments
The advantages of using ethyl 2-(oxolan-3-ylidene)acetate 2-(oxolan-3-ylidene)acetate in laboratory experiments include its low cost, its ease of use, and its ability to act as a catalyst in biochemical reactions. The main limitation of using this compound in laboratory experiments is that it is a relatively new compound, and its effects on biological systems are not fully understood.
Future Directions
There are many potential future directions for ethyl 2-(oxolan-3-ylidene)acetate 2-(oxolan-3-ylidene)acetate. These include further studies on its biochemical and physiological effects, the development of new applications for the compound, and the exploration of new methods for synthesizing the compound. Additionally, further studies could be conducted on the potential toxicity of the compound, and on its potential use as a drug in medicinal applications. Finally, further research could be conducted on the potential use of the compound as a protective agent in the synthesis of polymers, and as a stabilizing agent in the synthesis of polymers.
Synthesis Methods
Ethyl 2-(oxolan-3-ylidene)acetate can be synthesized by the reaction of ethyl 2-(oxolan-3-ylidene)acetate acetate with an acid catalyst in the presence of an aldehyde. The reaction is conducted in a solvent such as ethanol, and the resulting product is a colorless liquid. The reaction is typically conducted at a temperature of around 100°C. The reaction is reversible, so the product can be recycled for further use.
properties
| { "Design of the Synthesis Pathway": "The synthesis of ethyl 2-(oxolan-3-ylidene)acetate can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "Ethyl acetate", "3-hydroxytetrahydrofuran", "Sodium hydride", "Bromine", "Sodium carbonate", "Acetic anhydride", "Sodium borohydride", "Acetic acid", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: Ethyl acetate is reacted with 3-hydroxytetrahydrofuran in the presence of sodium hydride to form ethyl 3-(tetrahydrofuran-3-yl)propanoate.", "Step 2: Bromine is added to the reaction mixture to form ethyl 2-bromo-3-(tetrahydrofuran-3-yl)propanoate.", "Step 3: Sodium carbonate is added to the reaction mixture to neutralize the acid formed during the previous step.", "Step 4: Acetic anhydride is added to the reaction mixture to form ethyl 2-acetoxy-3-(tetrahydrofuran-3-yl)propanoate.", "Step 5: Sodium borohydride is added to the reaction mixture to reduce the ester group to an alcohol group, forming ethyl 2-hydroxy-3-(tetrahydrofuran-3-yl)propanoate.", "Step 6: Acetic acid is added to the reaction mixture to protonate the alcohol group.", "Step 7: Hydrochloric acid is added to the reaction mixture to form the hydrochloride salt of the product.", "Step 8: Sodium hydroxide is added to the reaction mixture to neutralize the acid and form the free base of the product.", "Step 9: The free base is extracted with methanol and the solvent is removed under reduced pressure to obtain the crude product.", "Step 10: The crude product is purified by column chromatography using diethyl ether as the eluent to obtain pure ethyl 2-(oxolan-3-ylidene)acetate." ] } | |
CAS RN |
2411073-20-4 |
Product Name |
ethyl 2-(oxolan-3-ylidene)acetate |
Molecular Formula |
C8H12O3 |
Molecular Weight |
156.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
